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Compound of Interest

Compound Name: Strontium borate
CAS No.: 13703-86-1
Cat. No.: B176068
Get Quote
. J

For Immediate Implementation: This document provides essential safety protocols, operational
procedures, and disposal plans for the handling of Strontium borate in a laboratory setting.
Adherence to these guidelines is critical for ensuring the safety of all personnel and maintaining

regulatory compliance.

Strontium borate is a solid inorganic compound that requires careful handling to mitigate
potential health risks. It is hazardous if ingested and can cause irritation upon contact with skin
and eyes or through inhalation of dust particles.[1] The following procedures are designed to
provide a clear, step-by-step approach to safely managing this chemical from receipt to

disposal.

Personal Protective Equipment (PPE)

The appropriate level of personal protective equipment must be worn at all times when
handling Strontium borate. The following table summarizes the required PPE for different
operational stages.
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Operational Stage Required Personal Protective Equipment

Receiving and Unpacking Safety glasses, Lab coat, Nitrile gloves

o _ _ Chemical splash goggles, Lab coat, Nitrile
Weighing and Aligquoting ) .
gloves, Dust respirator (N95 or equivalent)

] Chemical splash goggles, Lab coat, Nitrile
Experimental Use
gloves

) Chemical splash goggles, Lab coat, Nitrile
Spill Cleanup (Small) ) ]
gloves, Dust respirator (N95 or equivalent)

Splash goggles, Full suit, Dust respirator, Boots,
Spill Cleanup (Large) Gloves. A self-contained breathing apparatus

may be necessary.[1]

) Chemical splash goggles, Lab coat, Nitrile
Waste Disposal
gloves

Operational Plan: Step-by-Step Guidance

A systematic approach to handling Strontium borate is crucial for minimizing exposure and
preventing contamination.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,
and date of receipt.

» Storage: Store Strontium borate in a cool, dry, well-ventilated area away from incompatible
materials such as strong acids and oxidizing agents.[2] Keep the container tightly closed.

Handling and Experimental Use

» Ventilation: All handling of Strontium borate powder, especially weighing and transferring,
should be conducted in a certified chemical fume hood or a designated area with local
exhaust ventilation to minimize dust inhalation.
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» Weighing: When weighing, use a balance with a draft shield. Use anti-static weighing dishes
to prevent dispersal of the powder.

o Transfer: Use a spatula or scoop to transfer the solid. Avoid scooping in a manner that
creates airborne dust.

e Good Laboratory Practices: Do not eat, drink, or smoke in areas where Strontium borate is
handled.[3] Wash hands thoroughly after handling the chemical, even if gloves were worn.

Spill Management

o Small Spills: For small spills, carefully scoop the solid material into a labeled waste
container.[1] Clean the contaminated surface with a damp cloth or paper towel, taking care
not to generate dust. Dispose of cleaning materials as hazardous waste.

o Large Spills: In the event of a large spill, evacuate the area and prevent entry. Wear the
appropriate PPE as outlined in the table above. Use a shovel to carefully place the material
into a designated waste disposal container.[1] Clean the area by spreading water on the
contaminated surface and dispose of according to local and regional authority requirements.

[1]

Disposal Plan

The disposal of Strontium borate and its associated waste must be conducted in accordance
with all local, state, and federal regulations.

e Solid Waste:

o Collect all solid Strontium borate waste, including contaminated consumables (e.g.,
weighing paper, gloves, paper towels), in a clearly labeled, sealed, and compatible waste
container.

o For small quantities, consult your institution's environmental health and safety (EHS) office
for guidance on disposal, which may include landfill disposal if permitted by local
regulations.
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o For large quantities, arrange for disposal through a licensed chemical waste disposal
company.

e Aqueous Solutions:

o Strontium-containing solutions may need to be treated as hazardous waste. Consult your
EHS office for specific guidance on the disposal of aqueous strontium and borate
solutions. Do not pour down the drain unless explicitly permitted by your institution and
local water authority.

Experimental Workflow for Handling Strontium
Borate
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Caption: Workflow for handling Strontium borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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